![molecular formula C14H16N2 B3424771 6,6'-Dimethyl-[1,1'-biphenyl]-2,2'-diamine CAS No. 3685-05-0](/img/structure/B3424771.png)
6,6'-Dimethyl-[1,1'-biphenyl]-2,2'-diamine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of “2,2’,6,6’-tetraphenyl-1,1’-biphenyl” units has been achieved by enhancing the synthesis of the monomer, followed by its polymerization . Another method involves reacting two equivalents of salicylaldehyde derivatives with "2,2’-diamino-6,6’-dibromo-4,4’-dimethyl-1,1’-biphenyl" .Molecular Structure Analysis
The molecular structure of similar compounds has been investigated. For example, “BiDiMDAH” molecule in a free state presents a single conformer of C2 symmetry with trans orientation of the methyl groups about two carbons connecting diaziridine cycles .Chemical Reactions Analysis
Biphenyl derivatives undergo various metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been studied. For instance, low-molecular-weight poly (2,6-dimethyl-1,4-phenylene oxide) (LMW-PPO) has been found to have high thermal stability and satisfactory dielectric properties .Scientific Research Applications
Analytical Methods for Chiral Amino Acids
This compound has been used in the development of analytical methods for D,L-amino acids . Specifically, a pre-column derivatization LC/MS method for highly sensitive and selective analysis of 20 D,L-amino acids uses a chiral derivatization reagent, ( R )-4-nitrophenyl- N - [2- (diethylamino)-6,6-dimethyl- [1,1’-biphenyl]-2-yl] carbamate hydrochloride ( ( R )-BiAC), which has a biaryl axially chiral structure . This method has been applied to various D-amino acid research studies, and it can be applied to a wide range of analyses from food to biological samples .
Synthesis and Characterization of Aluminum Alkyl and Alkoxide Complexes
6,6’-Dimethyl-[1,1’-biphenyl]-2,2’-diamine has been used in the synthesis and characterization of aluminum alkyl and alkoxide complexes . These complexes bear racemic 6,6’-dimethylbiphenyl-bridged salen-type ligands, and they have been used in the ring-opening polymerization (ROP) of rac-lactide .
Catalysis for Rac-Lactide Polymerization
This compound has been used as a catalyst in the ring-opening polymerization (ROP) of rac-lactide . The polymerization initiated by complexes bearing this compound showed living features, affording PLAs with narrow molecular weight distributions and 65–73% isotacticities .
Preparation of 1,2-Dihydropyridines
The compound can be used as a ligand to prepare 1,2-Dihydropyridines through Rh-catalyzed cycloaddition of diynes to sulfonimines .
Synthesis of Enantiorich Disubstituted γ-Lactams
6,6’-Dimethyl-[1,1’-biphenyl]-2,2’-diamine can be used to synthesize enantiorich disubstituted γ-lactams via intramolecular allylic alkylation reaction using Pd catalyst .
Hydrogenation of α- and β-functionalized Ketones
This compound can be used as a ligand in the hydrogenation of α- and β-functionalized ketones .
Hydrogenation of Heteroarenes
6,6’-Dimethyl-[1,1’-biphenyl]-2,2’-diamine can be used as a ligand in the hydrogenation of heteroarenes .
C–C Coupling Reactions
This compound can be used as a ligand in C–C coupling reactions .
Mechanism of Action
Target of Action
It is known to form complexes with ions such as pd(ii), pt(ii), cu(ii), co(ii), and zn(ii) . These ions play crucial roles in various biochemical processes.
Mode of Action
The compound interacts with its targets through complex formation
Biochemical Pathways
The compound has been used in the synthesis and characterization of aluminum alkyl and alkoxide complexes . These complexes have been used in the ring-opening polymerization (ROP) of rac-lactide
Result of Action
It is known that the compound plays a role in the synthesis of aluminum alkyl and alkoxide complexes . These complexes have been used in the ring-opening polymerization (ROP) of rac-lactide .
Action Environment
It is known that the compound has been used in the synthesis of complexes that have been investigated for the rop of rac-la at 110 °c in toluene . This suggests that the compound’s action may be influenced by factors such as temperature and solvent.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-amino-6-methylphenyl)-3-methylaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2/c1-9-5-3-7-11(15)13(9)14-10(2)6-4-8-12(14)16/h3-8H,15-16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCUUKQCKNKUMBP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N)C2=C(C=CC=C2N)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90903238 | |
Record name | NoName_3867 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90903238 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>31.8 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24788459 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
6,6'-Dimethyl-[1,1'-biphenyl]-2,2'-diamine | |
CAS RN |
3685-05-0, 3685-06-1 | |
Record name | (S-(-)6,6'-Dimethyl-2,2'-biphenyldiamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (R)-6,6'-Dimethyl-1,1'-biphenyl-2,2'-diyldiamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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